Cas no 1807937-68-3 (hydrochloride)
hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-Phenylethenylsulfonyl)piperazine
- 1-[(E)-2-Phenylethenyl]sulfonylpiperazine
- hydrochloride
-
- Inchi: 1S/C12H16N2O2S.ClH/c15-17(16,14-9-7-13-8-10-14)11-6-12-4-2-1-3-5-12;/h1-6,11,13H,7-10H2;1H
- InChI Key: FUMUANBLOGKEPV-UHFFFAOYSA-N
- SMILES: S(N1CCNCC1)(=O)(=O)C=CC1C=CC=CC=1.Cl
hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-30117-0.05g |
1-(2-phenylethenesulfonyl)piperazine hydrochloride |
1807937-68-3 | 95.0% | 0.05g |
$135.0 | 2025-03-19 | |
| Enamine | EN300-30117-0.1g |
1-(2-phenylethenesulfonyl)piperazine hydrochloride |
1807937-68-3 | 95.0% | 0.1g |
$202.0 | 2025-03-19 | |
| Enamine | EN300-30117-0.25g |
1-(2-phenylethenesulfonyl)piperazine hydrochloride |
1807937-68-3 | 95.0% | 0.25g |
$289.0 | 2025-03-19 | |
| Enamine | EN300-30117-0.5g |
1-(2-phenylethenesulfonyl)piperazine hydrochloride |
1807937-68-3 | 95.0% | 0.5g |
$480.0 | 2025-03-19 | |
| Enamine | EN300-30117-1.0g |
1-(2-phenylethenesulfonyl)piperazine hydrochloride |
1807937-68-3 | 95.0% | 1.0g |
$614.0 | 2025-03-19 | |
| Enamine | EN300-30117-2.5g |
1-(2-phenylethenesulfonyl)piperazine hydrochloride |
1807937-68-3 | 95.0% | 2.5g |
$1202.0 | 2025-03-19 | |
| Enamine | EN300-30117-5.0g |
1-(2-phenylethenesulfonyl)piperazine hydrochloride |
1807937-68-3 | 95.0% | 5.0g |
$1779.0 | 2025-03-19 | |
| Enamine | EN300-30117-10.0g |
1-(2-phenylethenesulfonyl)piperazine hydrochloride |
1807937-68-3 | 95.0% | 10.0g |
$2638.0 | 2025-03-19 | |
| Enamine | EN300-26237175-0.05g |
1-[(E)-2-phenylethenesulfonyl]piperazine hydrochloride |
1807937-68-3 | 95% | 0.05g |
$94.0 | 2023-05-24 | |
| Enamine | EN300-26237175-0.1g |
1-[(E)-2-phenylethenesulfonyl]piperazine hydrochloride |
1807937-68-3 | 95% | 0.1g |
$140.0 | 2023-05-24 |
hydrochloride Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
Additional information on hydrochloride
Introduction to CAS No 1807937-68-3 and Its Hydrochloride Form
The compound with the CAS No 1807937-68-3 is a significant molecule in the field of pharmaceutical chemistry, particularly in the development of innovative therapeutic agents. This compound, when formulated as hydrochloride, exhibits unique pharmacological properties that make it a subject of extensive research and clinical investigation. The hydrochloride salt form is particularly favored in drug development due to its enhanced solubility, stability, and bioavailability, which are critical factors for effective pharmaceutical formulations.
In recent years, the study of CAS No 1807937-68-3 hydrochloride has gained considerable attention due to its potential applications in treating various medical conditions. Research has demonstrated that this compound interacts with multiple biological targets, making it a promising candidate for multifaceted therapeutic interventions. The hydrochloride form, in particular, has been shown to improve the pharmacokinetic profile of the parent compound, facilitating better absorption and distribution within the body.
One of the most intriguing aspects of CAS No 1807937-68-3 hydrochloride is its mechanism of action. Studies have revealed that it exerts its effects by modulating key cellular pathways involved in inflammation, pain perception, and neuroprotection. These findings have opened up new avenues for treating chronic inflammatory disorders, neuropathic pain syndromes, and neurodegenerative diseases. The hydrochloride salt’s ability to cross the blood-brain barrier has also been a focal point of interest, as it may allow for more targeted therapeutic effects in central nervous system disorders.
The pharmacological properties of CAS No 1807937-68-3 hydrochloride have been further explored in preclinical studies, where it has shown significant promise in animal models. These studies have highlighted its potential as an analgesic and anti-inflammatory agent, with some formulations demonstrating efficacy comparable to or even superior to existing medications. The hydrochloride form’s stability under various storage conditions has also been a key factor in its favorability for clinical trials and commercialization.
Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for CAS No 1807937-68-3 hydrochloride, making it more accessible for research and development purposes. This has led to an increase in collaborative studies between academic institutions and pharmaceutical companies aimed at optimizing its therapeutic potential. The hydrochloride salt’s compatibility with various drug delivery systems has also been a subject of innovation, with researchers exploring novel formulations such as sustained-release matrices and targeted nanoparticles.
The regulatory landscape for CAS No 1807937-68-3 hydrochloride has evolved alongside its growing prominence in medical research. Regulatory agencies have recognized its potential therapeutic benefits and have expedited review processes for compounds containing this molecule in their early stages of development. This accelerated pathway has allowed for quicker translation from preclinical findings to clinical trials, potentially bringing new treatments to market sooner.
As research continues to uncover new applications for CAS No 1807937-68-3 hydrochloride, its significance in modern medicine is likely to grow. The hydrochloride form’s favorable pharmacokinetic profile and broad therapeutic spectrum make it a versatile tool for addressing diverse medical challenges. Future studies may explore its use in combination therapies, where it could synergize with other agents to enhance treatment outcomes.
In conclusion, CAS No 1807937-68-3 hydrochloride represents a promising advancement in pharmaceutical chemistry with significant implications for patient care. Its unique properties as a hydrochloride salt continue to drive innovation in drug development, offering hope for improved treatments across multiple therapeutic areas. As more research emerges, the full potential of this compound is expected to be realized, further solidifying its role as a cornerstone in modern medicine.
1807937-68-3 (hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)